Cas no 57252-07-0 (Benzoic acid, methylenebis[2-amino-)

• Product Name: Benzoic acid, methylenebis[2-amino-
• CAS No: 57252-07-0
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 335617
• PubChem ID: 19001189
• Update Time: 2025-04-19

Benzoic acid, methylenebis[2-amino- Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-[(2-amino-3-carboxyphenyl)methyl]benzoic acid
• 3,3'-Methylenebis(2-aminobenzoic acid)
• SCHEMBL4444648
• 57252-07-0
• DTXSID30597256
• Benzoic acid, methylenebis[2-amino-

• Inchi： 1S/C15H14N2O4/c16-12-8(3-1-5-10(12)14(18)19)7-9-4-2-6-11(13(9)17)15(20)21/h1-6H,7,16-17H2,(H,18,19)(H,20,21)
• InChI Key： QVJIKZIXEWAOEF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1N)CC1C=CC=C(C(=O)O)C=1N)=O

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 127Ų